Cas no 1798419-37-0 ((2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide
• CAS No: 1798419-37-0
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 6575926
• Update Time: 2025-07-20

(2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide
• (E)-3-(furan-2-yl)-N-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C17H20N4O3/c1-13-11-16(21-6-9-23-10-7-21)20-15(19-13)12-18-17(22)5-4-14-3-2-8-24-14/h2-5,8,11H,6-7,9-10,12H2,1H3,(H,18,22)/b5-4+
• InChI Key： GCMSRQKIZBDBBL-SNAWJCMRSA-N
• SMILES： C(NCC1=NC(N2CCOCC2)=CC(C)=N1)(=O)/C=C/C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide

Exploring the Potential of (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 1798419-37-0) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 1798419-37-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This article delves into the molecular characteristics, synthesis pathways, and emerging research trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

The compound's systematic name highlights its key structural components: a furan-2-yl group, a morpholin-4-yl substituted pyrimidine ring, and an enamide linker. These moieties contribute to its distinct physicochemical properties and biological activity profile. Recent literature searches reveal growing interest in molecules containing furan derivatives and morpholine-containing compounds, particularly in the context of kinase inhibition and targeted therapies.

From a synthetic chemistry perspective, the preparation of 1798419-37-0 typically involves multi-step organic transformations. The prop-2-enamide functionality is often introduced through amide coupling reactions, while the pyrimidin-2-ylmethyl group can be installed via nucleophilic substitution. Researchers are particularly interested in optimizing these synthetic routes to improve yields and scalability, as evidenced by frequent searches for "synthesis of furan-pyrimidine hybrids" and "morpholine derivative preparation methods".

The pharmacological potential of this compound has become a hot topic in academic and pharmaceutical circles. Preliminary studies suggest that the combination of furan and morpholine pharmacophores may confer interesting biological properties, possibly interacting with various enzymatic targets. This aligns with current industry trends toward developing heterocyclic compounds with improved selectivity and reduced off-target effects.

In the context of drug discovery, the enamide group present in 1798419-37-0 is particularly noteworthy. This structural feature has been associated with enhanced metabolic stability and improved pharmacokinetic profiles in related compounds. Recent forum discussions and patent analyses indicate growing interest in "enamide-containing drug candidates" and their potential advantages over traditional amide derivatives.

Analytical characterization of this compound presents specific challenges and opportunities. The presence of both furan and pyrimidine rings in the structure requires sophisticated spectroscopic techniques for complete structural elucidation. Common analytical queries include "NMR analysis of morpholine derivatives" and "HPLC methods for furan-containing compounds", reflecting the practical challenges researchers face when working with this class of molecules.

The stability profile of (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide under various conditions is another area of active investigation. Preliminary stability studies suggest that proper storage conditions are crucial for maintaining compound integrity, with particular attention needed for the enamide moiety's sensitivity to light and oxidation.

From a computational chemistry perspective, molecular modeling studies of this compound have revealed interesting insights into its potential binding modes and intermolecular interactions. The furan ring appears to contribute significantly to the molecule's overall electronic distribution, while the morpholine group may play a role in solubility and target engagement. These findings have sparked discussions about "QSAR studies of pyrimidine derivatives" in various online scientific communities.

The intellectual property landscape surrounding 1798419-37-0 is beginning to develop, with several patent applications mentioning related structures. This reflects the growing commercial interest in furan-pyrimidine hybrids as potential therapeutic agents. Researchers frequently search for "patent status of morpholine-containing drugs" and "novel furan derivatives in pharma", indicating the competitive nature of this research area.

As research progresses, the potential applications of (2E)-3-(furan-2-yl)-N-{4-methyl-6-(morpholin-4-yl)pyrimidin-2-ylmethyl}prop-2-enamide continue to expand. Current investigations are exploring its utility beyond traditional medicinal chemistry, including materials science applications where its unique electronic properties may prove valuable. The compound's versatility makes it a subject of "multi-disciplinary chemical research" discussions in various scientific forums.

Looking ahead, the future research directions for this compound are likely to focus on structure-activity relationship studies, formulation development, and potential combination therapies. The presence of both hydrogen bond acceptors and hydrophobic domains in its structure makes it an interesting candidate for further optimization. These aspects frequently appear in searches for "next-generation heterocyclic compounds" and "emerging pharmacophores in drug design".

In conclusion, 1798419-37-0 represents a fascinating example of modern medicinal chemistry, combining multiple privileged structures in a single molecule. Its continued study promises to yield valuable insights for researchers working with furan derivatives, pyrimidine-based compounds, and morpholine-containing molecules. As the scientific community's understanding of this compound deepens, it may well emerge as an important scaffold in various therapeutic and technological applications.